3-Fluorocinnamoyl chloride
Overview
Description
3-Fluorocinnamoyl chloride is a useful research compound. Its molecular formula is C9H6ClFO and its molecular weight is 184.59 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Fluorinated Compounds : Eddarir, Kajjout, and Rolando (2013) described an efficient synthesis of α-fluorochalcones using a palladium-catalyzed cross-coupling reaction of arylboronic acids with α-fluorocinnamoyl chlorides. This approach facilitates the synthesis of fluorinated analogues of functionalized natural chalcones (Eddarir, Kajjout, & Rolando, 2013).
Optical Applications in Low Phonon-Energy Glasses : Qi et al. (2018) prepared a new kind of fluoro-chloride glass showing potential applications in laser materials, especially in the 3 µm wavelength range. These glasses have shown enhanced fluorescence intensity and thermal stability (Qi et al., 2018).
Cancer Research : Deetz, Malerich, Beatty, and Smith (2001) demonstrated that 2-Fluoro substituted benzoyl chlorides can undergo cyclocondensation to form 4(3H)-quinazolinones, which have shown moderate activity against tumor cell lines (Deetz et al., 2001).
Synthesis of Pyrazolo[1,5-a]pyrimidine Analogues : Abed, Mammoliti, Lommen, and Herdewijn (2013) developed a method for synthesizing novel 3-fluoro pyrazolo[1,5-a]pyrimidine analogues from fluoro acetonitrile and benzoyl chloride. This method allows the synthesis of a small library of pyrazolo[1,5-a]pyrimidine (Abed et al., 2013).
Genetically Encoded Fluorescent Amino Acid : Summerer et al. (2006) reported the biosynthetic incorporation of a low-molecular-weight fluorophore into proteins at defined sites, which is useful for studying protein structure and interactions both in vitro and in vivo (Summerer et al., 2006).
Bioimaging Applications : Guest, Mir, Foran, Hickson, Necakov, and Dudding (2020) synthesized a class of trisaminocyclopropenium fluorophores for bioimaging applications, including DNA visualization and nuclear counterstaining in cell cultures (Guest et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(E)-3-(3-fluorophenyl)prop-2-enoyl chloride |
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InChI |
InChI=1S/C9H6ClFO/c10-9(12)5-4-7-2-1-3-8(11)6-7/h1-6H/b5-4+ |
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InChI Key |
LYOVOKZDYQTGTL-SNAWJCMRSA-N |
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Canonical SMILES |
C1=CC(=CC(=C1)F)C=CC(=O)Cl |
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Isomeric SMILES |
C1=CC(=CC(=C1)F)/C=C/C(=O)Cl |
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Molecular Formula |
C9H6ClFO |
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DSSTOX Substance ID |
DTXSID701257102 |
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| Record name | (2E)-3-(3-Fluorophenyl)-2-propenoyl chloride | |
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Molecular Weight |
184.59 g/mol |
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CAS RN |
13565-05-4, 39098-87-8 |
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| Record name | (2E)-3-(3-Fluorophenyl)-2-propenoyl chloride | |
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| Record name | (2E)-3-(3-Fluorophenyl)-2-propenoyl chloride | |
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